![molecular formula C18H19N3O6S B4181115 N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide](/img/structure/B4181115.png)
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide
Overview
Description
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide, also known as NSC 745887, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 exerts its antitumor effects by inhibiting the activity of the protein kinase CK2. CK2 is a key regulator of various cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2 activity, N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 disrupts these processes, leading to the inhibition of cancer cell growth and the induction of cell death.
Biochemical and Physiological Effects:
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the phosphorylation of various proteins involved in cell signaling pathways, leading to the disruption of cellular processes that are critical for cancer cell survival.
Advantages and Limitations for Lab Experiments
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 has several advantages for lab experiments, including its high potency and selectivity for CK2 inhibition. However, it also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest could be the investigation of N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 in combination with other chemotherapeutic agents to enhance its antitumor activity. Additionally, further studies could be conducted to explore the potential therapeutic applications of N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 in other diseases beyond cancer.
Scientific Research Applications
N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 has been studied extensively for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, N-[3-(4-morpholinylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide 745887 has been found to enhance the antitumor activity of other chemotherapeutic agents.
properties
IUPAC Name |
N-(3-morpholin-4-ylsulfonylphenyl)-2-(4-nitrophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O6S/c22-18(12-14-4-6-16(7-5-14)21(23)24)19-15-2-1-3-17(13-15)28(25,26)20-8-10-27-11-9-20/h1-7,13H,8-12H2,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBHGOPKALZAJMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)NC(=O)CC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(morpholin-4-ylsulfonyl)phenyl]-2-(4-nitrophenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.